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Compound of Interest

Compound Name: benzyl 2-aminopropanoate

Cat. No.: B8808450

This guide provides immediate and essential safety protocols, operational guidance, and
disposal plans for the handling of benzyl 2-aminopropanoate. Adherence to these procedures
is critical for ensuring personal safety and maintaining a secure laboratory environment for
researchers, scientists, and drug development professionals.

Hazard Summary: Benzyl 2-aminopropanoate, particularly in its hydrochloride salt form, is
classified as an irritant.[1][2] It is known to cause skin irritation, serious eye irritation, and may
cause respiratory irritation.[1][2] One form is also considered harmful if swallowed.[2]
Therefore, handling this compound requires strict adherence to safety protocols to minimize
exposure.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory when handling benzyl 2-
aminopropanoate to prevent skin and eye contact, and inhalation.
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Protection Type

Specific Equipment

Purpose

Eye and Face Protection

Chemical safety goggles that
meet ANSI Z.87.1 standards. A
face shield should be worn
over goggles if there is a risk of

splashing.

To protect eyes from splashes

and airborne patrticles.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile). Double-gloving is
recommended for extended

handling.

To prevent skin contact with

the chemical.

Body Protection

Along-sleeved laboratory coat,
fully buttoned. A chemical-
resistant apron is advised for
operations with a higher risk of

splashing.[3]

To protect skin and clothing

from spills.

Respiratory Protection

Work should be conducted in a
certified chemical fume hood to
avoid dust and aerosol
formation.[3][4] If a fume hood
is not available, a NIOSH-
approved respirator may be

necessary.

To prevent inhalation of dust or

aerosols.

Footwear

Closed-toe and closed-heel

shoes.

To protect feet from spills and

falling objects.

Operational Plan: Step-by-Step Handling Protocol

Proper handling from receipt to disposal is crucial for safety and maintaining the integrity of the

compound.

1. Storage and Preparation:

o Upon receipt, store benzyl 2-aminopropanoate in a tightly sealed container in a cool, dry,

and dark place.[3] Some suppliers recommend storage in a freezer under -20°C in an inert
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atmosphere.[5][6]

» Before use, allow the container to equilibrate to room temperature to prevent moisture
condensation.

» All weighing and solution preparation should be performed within a certified chemical fume
hood.[3]

2. Handling and Use:

» Avoid the formation of dust and aerosols.[4]

» Ensure adequate ventilation at all times.[4]

» Avoid contact with skin, eyes, and clothing.[4]
e Wash hands thoroughly after handling.[4]

3. Spill and Exposure Procedures:

o Spill: In case of a spill, evacuate the area. Wearing appropriate PPE, cover the spill with an
inert absorbent material. Sweep up the material and place it in a sealed, suitable container
for hazardous waste disposal.[4] Do not let the product enter drains.[4]

o Skin Contact: Immediately wash the affected area with soap and plenty of water and remove
contaminated clothing.[3]

o Eye Contact: Flush the eyes with plenty of water for at least 15 minutes.[7] Seek medical
attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration.

[3]

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[7]

Disposal Plan
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Proper disposal of benzyl 2-aminopropanoate and any associated waste is essential to
prevent environmental contamination and comply with regulations.

Waste Type Disposal Procedure

Dispose of as hazardous chemical waste in a
Unused Compound ]
properly labeled and sealed container.[3]

Any materials that have come into contact with
] ] the chemical, such as gloves, absorbent pads,
Contaminated Materials ) ) ) )
and pipette tips, should be disposed of in a

designated hazardous waste container.[3]

Aqueous and organic solutions containing
] benzyl 2-aminopropanoate should be collected
Solutions ) )
in separate, appropriate hazardous waste

containers.

Quantitative Data

The following table summarizes key quantitative data for benzyl 2-aminopropanoate

hydrochloride.
Property Value
Molecular Formula C10H14CINO2[1][5]
Molecular Weight 215.67 g/mol [1][2]
Appearance White to off-white crystalline powder[5]
Solubility Soluble in DMSO, Methanol, Water[5]
Vapor Pressure 0.0154 mmHg at 25°C[5]

Experimental Workflow

The following diagram illustrates a safe handling workflow for benzyl 2-aminopropanoate in a
laboratory setting.
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Caption: Safe handling workflow for benzyl 2-aminopropanoate.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b8808450?utm_src=pdf-body-img
https://www.benchchem.com/product/b8808450?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8808450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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